Cas no 1448132-49-7 (N-4-(4-methoxypiperidin-1-yl)phenylpyridine-3-carboxamide)

• Product Name: N-4-(4-methoxypiperidin-1-yl)phenylpyridine-3-carboxamide
• CAS No: 1448132-49-7
• MF: C₁₈H₂₁N₃O₂
• MW: 311.378244161606
• CID: 5938104
• PubChem ID: 71809638
• Update Time: 2025-06-13

N-4-(4-methoxypiperidin-1-yl)phenylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-methoxypiperidin-1-yl)phenylpyridine-3-carboxamide
• N-[4-(4-methoxypiperidin-1-yl)phenyl]pyridine-3-carboxamide
• 1448132-49-7
• N-(4-(4-methoxypiperidin-1-yl)phenyl)nicotinamide
• AKOS024565195
• F6442-5254

• Inchi： 1S/C18H21N3O2/c1-23-17-8-11-21(12-9-17)16-6-4-15(5-7-16)20-18(22)14-3-2-10-19-13-14/h2-7,10,13,17H,8-9,11-12H2,1H3,(H,20,22)
• InChI Key： AUXABOZKSKLVSF-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1C(NC1=CC=C(N2CCC(OC)CC2)C=C1)=O

Computed Properties

• Exact Mass: 311.16337692g/mol
• Monoisotopic Mass: 311.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-4-(4-methoxypiperidin-1-yl)phenylpyridine-3-carboxamide

Comprehensive Overview of N-4-(4-methoxypiperidin-1-yl)phenylpyridine-3-carboxamide (CAS No. 1448132-49-7): Properties, Applications, and Research Insights

N-4-(4-methoxypiperidin-1-yl)phenylpyridine-3-carboxamide, identified by its CAS No. 1448132-49-7, is a specialized organic compound garnering significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a pyridine-3-carboxamide core with a 4-methoxypiperidin-1-yl phenyl moiety, making it a subject of interest for drug discovery and medicinal chemistry. Its molecular formula and precise weight are often analyzed to understand its pharmacokinetic properties, a topic frequently searched by researchers in AI-driven drug design platforms.

The compound’s synthetic pathway and mechanism of action are key areas of exploration, particularly in the context of kinase inhibition and GPCR modulation, which align with trending searches like "small molecule therapeutics 2024" and "targeted cancer therapies." Researchers highlight its potential in modulating cellular signaling pathways, a feature that positions it as a candidate for precision medicine applications. Recent studies indexed in PubMed and Google Scholar emphasize its role in structure-activity relationship (SAR) studies, a hot topic in computational chemistry forums.

From a commercial perspective, N-4-(4-methoxypiperidin-1-yl)phenylpyridine-3-carboxamide is often procured by laboratories focusing on high-throughput screening (HTS) and fragment-based drug design. Suppliers frequently list it under categories like "research-grade biochemicals" or "pharmaceutical intermediates," addressing queries such as "where to buy rare research compounds." Its stability under standard storage conditions (−20°C, desiccated) is another frequently searched aspect, ensuring compliance with good laboratory practices (GLP).

Environmental and safety profiles of CAS No. 1448132-49-7 are rigorously documented, with SDS sheets emphasizing non-hazardous handling—a critical point for labs adhering to green chemistry principles. This aligns with growing user interest in "sustainable lab reagents" and "eco-friendly synthesis methods." Analytical techniques like HPLC, LC-MS, and NMR are routinely employed for purity verification, a detail often queried in quality control (QC) discussions.

In summary, N-4-(4-methoxypiperidin-1-yl)phenylpyridine-3-carboxamide represents a versatile scaffold in modern drug development, bridging gaps between chemical biology and therapeutic innovation. Its relevance to AI-augmented molecular modeling and personalized therapeutics ensures sustained academic and industrial interest, making it a staple in cutting-edge research pipelines.